Solid solution polymorphs afford two highly soluble co-drug forms of tolbutamide and chlorpropamide†
Chemical Communications Pub Date: 2023-11-10 DOI: 10.1039/D3CC04725C
Abstract
The search for solid solutions of class-two insulin secretagogues, tolbutamide and chlorpropamide, reveals a rare case of monotropic polymorphism for the mixed crystals. At any stoichiometry, two crystal forms are isolated that are kinetically stable at room temperature from a few months to over a year. Dissolution tests certify the solubility advantage of the solid solutions over the pure drugs as well as their physical mixture, suggesting a potential application as a highly soluble co-drug formulation.
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